Cas no 2137504-40-4 (ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate)

ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate structure
2137504-40-4 structure
Product Name:ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate
CAS No:2137504-40-4
MF:C24H27NO5
MW:409.474887132645
CID:6159697
PubChem ID:165956657
Update Time:2025-07-19

ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate
    • EN300-800344
    • 2137504-40-4
    • Inchi: 1S/C24H27NO5/c1-2-29-22(26)24(28)14-8-7-13-21(24)25-23(27)30-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,20-21,28H,2,7-8,13-15H2,1H3,(H,25,27)
    • InChI Key: HTVUYQPVCGBWCG-UHFFFAOYSA-N
    • SMILES: OC1(C(=O)OCC)CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 409.18892296g/mol
  • Monoisotopic Mass: 409.18892296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 84.9Ų

ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate Pricemore >>

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ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate Related Literature

Additional information on ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate

Recent Advances in the Synthesis and Application of Ethyl 2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate (CAS: 2137504-40-4)

The compound ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate (CAS: 2137504-40-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have optimized the synthesis of this compound to improve its efficiency and scalability, addressing challenges such as racemization and side reactions during peptide coupling.

In addition to its utility in peptide synthesis, ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate has shown promise in the development of novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into cyclic peptide scaffolds, which exhibited enhanced stability and bioavailability compared to linear counterparts. These findings suggest potential applications in targeting protein-protein interactions, a key area of interest in drug discovery.

Furthermore, the compound's unique structural features, including the cyclohexane ring and hydroxyl group, have been explored for their role in modulating pharmacokinetic properties. Recent computational and experimental studies have investigated its binding affinity to various biological targets, providing insights into structure-activity relationships (SAR) that could guide future drug design efforts.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, environmental impact of synthesis routes, and compatibility with other protecting groups in complex peptide sequences are areas of ongoing research. Collaborative efforts between academia and industry are expected to address these challenges, paving the way for broader utilization of this compound in pharmaceutical development.

In conclusion, ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxycyclohexane-1-carboxylate (CAS: 2137504-40-4) represents a valuable tool in modern chemical biology and drug discovery. Its applications in peptide synthesis and potential therapeutic uses underscore the importance of continued research in this area. Future studies should focus on optimizing synthetic methodologies, exploring novel biological targets, and translating these findings into clinically relevant therapeutics.

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